Cas no 408350-80-1 (3-Pyridinecarbonitrile,6-(methylthio)-)
408350-80-1 structure
Product Name:3-Pyridinecarbonitrile,6-(methylthio)-
CAS No:408350-80-1
MF:C7H6N2S
MW:150.200939655304
CID:326203
PubChem ID:22939527
Update Time:2025-04-19
3-Pyridinecarbonitrile,6-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,6-(methylthio)-
- 2-methylthio-5-cyanopyridine
- 6-methylsulfanylpyridine-3-carbonitrile
- 3-Pyridinecarbonitrile,6-(methylthio)-(9CI)
- SCHEMBL1145180
- 6-(methylthio)nicotinonitrile
- 6-(METHYLSULFANYL)PYRIDINE-3-CARBONITRILE
- DTXSID50629124
- 408350-80-1
- AMY7779
- AKOS009221648
- COONHACHVMHEKN-UHFFFAOYSA-N
- 5-Cyano-2-methylthiopyridine
- 6-(Methylthio)-3-pyridinecarbonitrile
-
- Inchi: 1S/C7H6N2S/c1-10-7-3-2-6(4-8)5-9-7/h2-3,5H,1H3
- InChI Key: COONHACHVMHEKN-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(C#N)=CN=1
Computed Properties
- Exact Mass: 150.02516937g/mol
- Monoisotopic Mass: 150.02516937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62Ų
Experimental Properties
- Melting Point: 78 ºC
- PSA: 61.98000
- LogP: 1.67518
3-Pyridinecarbonitrile,6-(methylthio)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
408350-80-1 (3-Pyridinecarbonitrile,6-(methylthio)-) Related Products
- 498580-77-1(3-Pyridinecarbonitrile, 4-methyl-2-(methylthio)-)
- 259683-21-1(6-phenylsulfanylpyridine-3-carbonitrile)
- 501949-09-3(Pyridine, 2-(methylthio)-5-phenyl-)
- 180790-90-3(2-(methylthio)isonicotinonitrile)
- 35620-68-9(2-(Phenylthio)nicotinonitrile)
- 130562-11-7(3-Pyridinecarbonitrile, 2-[(4-cyano-2-pyridinyl)thio]-)
- 219766-02-6(2-(methylsulfanyl)pyridine-3-carbonitrile)
- 1204234-46-7(6-[(trifluoromethyl)sulfanyl]nicotinonitrile)
- 501378-62-7(3-Pyridinecarbonitrile, 6-[(4-methylphenyl)thio]-)
- 85060-41-9(Pyridine, 2,2'-thiobis[5-methyl-)
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